Cas no 2229274-72-8 (5-4-(dimethylamino)-3-fluorophenyl-1,3-oxazolidin-2-one)

• Product Name: 5-4-(dimethylamino)-3-fluorophenyl-1,3-oxazolidin-2-one
• CAS No: 2229274-72-8
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 6233623
• PubChem ID: 165658060
• Update Time: 2025-10-25

5-4-(dimethylamino)-3-fluorophenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-4-(dimethylamino)-3-fluorophenyl-1,3-oxazolidin-2-one
• EN300-1762216
• 2229274-72-8
• 5-[4-(dimethylamino)-3-fluorophenyl]-1,3-oxazolidin-2-one

• Inchi： 1S/C11H13FN2O2/c1-14(2)9-4-3-7(5-8(9)12)10-6-13-11(15)16-10/h3-5,10H,6H2,1-2H3,(H,13,15)
• InChI Key： FFYBDRULUIVXSH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CNC(=O)O1)N(C)C

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 5-4-(dimethylamino)-3-fluorophenyl-1,3-oxazolidin-2-one

Research Brief on 5-4-(dimethylamino)-3-fluorophenyl-1,3-oxazolidin-2-one (CAS: 2229274-72-8)

The compound 5-4-(dimethylamino)-3-fluorophenyl-1,3-oxazolidin-2-one (CAS: 2229274-72-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This oxazolidinone derivative is being investigated for its unique pharmacological properties, particularly in the context of antimicrobial and central nervous system (CNS) disorders. Recent studies have focused on its synthesis, mechanism of action, and preclinical efficacy, positioning it as a promising candidate for further development.

Recent research has elucidated the synthetic pathways for 5-4-(dimethylamino)-3-fluorophenyl-1,3-oxazolidin-2-one, highlighting its structural versatility and potential for modification. The compound's oxazolidinone core is known for its role in inhibiting bacterial protein synthesis, and the addition of the dimethylamino and fluorine substituents is hypothesized to enhance its bioavailability and target specificity. Studies have demonstrated its efficacy against a range of Gram-positive pathogens, with minimal cytotoxicity observed in mammalian cell lines, suggesting a favorable safety profile.

In addition to its antimicrobial potential, preliminary investigations into the CNS activity of 5-4-(dimethylamino)-3-fluorophenyl-1,3-oxazolidin-2-one have revealed its ability to modulate neurotransmitter systems. Animal models have shown that the compound can cross the blood-brain barrier and exhibit anxiolytic and antidepressant-like effects, possibly through interactions with serotonin and dopamine receptors. These findings open new avenues for its application in neuropsychiatric disorders, though further mechanistic studies are required to validate these effects.

The pharmacokinetic properties of 5-4-(dimethylamino)-3-fluorophenyl-1,3-oxazolidin-2-one have also been a focal point of recent research. Studies indicate that the compound exhibits moderate plasma protein binding and a half-life conducive to once-daily dosing. Its metabolism primarily involves hepatic cytochrome P450 enzymes, with the major metabolites being inactive, reducing the risk of drug-drug interactions. These characteristics make it a viable candidate for oral administration in clinical settings.

Despite these promising results, challenges remain in the development of 5-4-(dimethylamino)-3-fluorophenyl-1,3-oxazolidin-2-one. Issues such as scale-up synthesis, formulation stability, and long-term toxicity need to be addressed before clinical trials can commence. Researchers are also exploring structural analogs to optimize its pharmacological profile and mitigate potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside.

In conclusion, 5-4-(dimethylamino)-3-fluorophenyl-1,3-oxazolidin-2-one represents a multifaceted compound with significant potential in both antimicrobial and CNS therapeutics. Its unique structural features and promising preclinical data warrant further investigation, and ongoing research is likely to uncover additional applications for this molecule. As the field advances, this compound may emerge as a key player in addressing unmet medical needs.